Cas no 1805364-35-5 (5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide)

• Product Name: 5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide
• CAS No: 1805364-35-5
• MF: C₇H₇ClF₂N₂O₂S
• MW: 256.657486200333
• CID: 4807752
• Update Time: 2025-05-25

5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide

• Inchi： 1S/C7H7ClF2N2O2S/c1-3-5(7(9)10)12-2-4(8)6(3)15(11,13)14/h2,7H,1H3,(H2,11,13,14)
• InChI Key： YGLPVWJVPOVOLQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(C)=C1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4

Additional information on 5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide

Introduction to 5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide (CAS No. 1805364-35-5)

5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide, identified by its CAS number 1805364-35-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a structural motif known for its broad spectrum of biological activities. The presence of multiple substituents, including a chloro group, a difluoromethyl group, and a methyl group, along with the sulfonamide functional group, contributes to its unique chemical properties and potential pharmacological applications.

The molecular structure of 5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide is characterized by a pyridine core appended with various electron-withdrawing and electron-donating groups. The chloro substituent at the 5-position and the methyl group at the 3-position introduce steric and electronic effects that modulate the compound's reactivity and interactions with biological targets. The difluoromethyl group at the 2-position is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability, lipophilicity, and binding affinity in drug design.

This compound has been extensively studied in the context of developing novel therapeutic agents. Recent research has highlighted its potential in inhibiting key enzymatic pathways involved in inflammation and cancer progression. The sulfonamide moiety, a well-known pharmacophore, plays a crucial role in modulating protein-protein interactions and enzyme activity. Studies have demonstrated that sulfonamides can serve as effective scaffolds for designing molecules with improved pharmacokinetic profiles.

One of the most compelling aspects of 5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide is its versatility in medicinal chemistry. Researchers have leveraged its structural framework to develop derivatives with enhanced potency and selectivity. For instance, modifications to the substituents have led to compounds that exhibit significant activity against bacterial infections and viral pathogens. The difluoromethyl group, in particular, has been shown to enhance binding affinity to biological targets by improving hydrophobic interactions.

The synthesis of 5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular architecture efficiently. The introduction of fluorine atoms into the pyridine ring is a critical step, often achieved through nucleophilic aromatic substitution or metal-catalyzed fluorination reactions.

In terms of biological activity, 5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide has shown promise in preclinical studies as an inhibitor of cyclin-dependent kinases (CDKs), which are pivotal regulators of cell cycle progression. By modulating CDK activity, this compound may offer therapeutic benefits in treating cancers and other diseases associated with dysregulated cell division. Additionally, its sulfonamide group suggests potential applications in targeting bacterial enzymes such as dihydropteroate synthase (DHPS), which is involved in folic acid biosynthesis.

The pharmacokinetic properties of 5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide have been carefully evaluated to ensure optimal drug delivery and efficacy. Studies indicate that the compound exhibits moderate solubility in both aqueous and lipid environments, facilitating its absorption across biological membranes. The presence of fluorinated substituents enhances its metabolic stability, reducing the likelihood of rapid degradation in vivo. These characteristics make it a promising candidate for further development into a clinical drug.

Recent advancements in computational chemistry have further accelerated the discovery process for derivatives of 5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. This approach has led to the identification of novel analogs with improved pharmacological profiles.

The industrial production of 5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide adheres to stringent quality control measures to ensure consistency and purity. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed analytical techniques for characterizing the compound throughout its synthesis and purification process. These methods provide detailed insights into the compound's chemical structure and purity levels.

The future prospects for 5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-sulfonamide are promising, with ongoing research exploring its potential in treating neurological disorders and chronic inflammatory conditions. Its unique structural features make it an attractive scaffold for designing next-generation therapeutics that address unmet medical needs. As our understanding of disease mechanisms continues to evolve, compounds like this are poised to play a crucial role in developing innovative treatment strategies.